Cas no 223671-77-0 (5-Isoquinolinesulfonamide, 1-chloro-)

• Product Name: 5-Isoquinolinesulfonamide, 1-chloro-
• CAS No: 223671-77-0
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 6128979
• PubChem ID: 21041458
• Update Time: 2023-12-14

5-Isoquinolinesulfonamide, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide, 1-chloro-
• 1-chloroisoquinoline-5-sulfonamide
• EN300-7463743
• 223671-77-0
• SCHEMBL6994641
• 1-chloro-5-sulphamoylisoquinoline

• Inchi： 1S/C9H7ClN2O2S/c10-9-7-2-1-3-8(15(11,13)14)6(7)4-5-12-9/h1-5H,(H2,11,13,14)
• InChI Key： ACEJDYURLYZBIC-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(S(N)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 491.5±48.0 °C(Predicted)
• pka: 9?+-.0.30(Predicted)